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Compound of Interest

Compound Name:
(4-(1H-Pyrazol-1-yl)phenyl)boronic

acid

Cat. No.: B055030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(4-(1H-Pyrazol-1-yl)phenyl)boronic acid is a versatile organic compound recognized for its

utility in medicinal chemistry and organic synthesis. As a boronic acid derivative, it plays a

significant role as a building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of

modern drug discovery and development for creating complex organic molecules. This

technical guide provides a summary of its known properties and applications. However, a

detailed analysis of its crystal structure and specific biological signaling pathways is currently

limited by the lack of publicly available experimental data.

Chemical and Physical Properties
(4-(1H-Pyrazol-1-yl)phenyl)boronic acid is a brown to beige solid or powder. A summary of its

key chemical and physical properties is presented in Table 1.
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Property Value Source

Molecular Formula C₉H₉BN₂O₂ PubChem[1], Chem-Impex[2]

Molecular Weight 187.99 g/mol PubChem[1], Chem-Impex[2]

CAS Number 891270-35-2
Chem-Impex[2], Allbio pharm

Co., Ltd[3]

Appearance Brown to beige solid or powder Chem-Impex[2]

Purity ≥ 95% (NMR) Chem-Impex[2]

Storage Conditions 0-8°C Chem-Impex[2]

Applications in Organic Synthesis and Medicinal
Chemistry
This boronic acid derivative is a valuable reagent, primarily utilized in Suzuki-Miyaura cross-

coupling reactions to form carbon-carbon bonds.[2] Its unique structure allows for the synthesis

of a wide array of more complex molecules, making it an important intermediate in the

development of pharmaceuticals, agrochemicals, and advanced materials.[2][4]

Key application areas include:

Drug Development: It serves as a crucial intermediate in synthesizing pharmaceutical

agents, including targeted therapies for cancer.[2][4]

Chemical Sensors: The compound is used in the creation of chemical sensors for detecting

specific ions or molecules.[2]

Organic Synthesis: It is a versatile building block for creating complex organic molecules.[2]

Bioconjugation: It is utilized in processes that link biomolecules for diagnostic and

therapeutic purposes.[2]

Biological Activity of Pyrazole Derivatives
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While specific signaling pathways for (4-(1H-Pyrazol-1-yl)phenyl)boronic acid are not

detailed in the available literature, the broader class of pyrazole-containing compounds is

known for a wide range of biological activities. These activities include anti-inflammatory,

antibacterial, antifungal, and anticancer properties.[5][6] For instance, some pyrazole

derivatives have shown potent activity against leukemia and renal cancer cell lines.[6]

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of (4-(1H-Pyrazol-1-yl)phenyl)boronic acid
are not readily available in the public domain. However, general methods for the synthesis of

pyrazole-boronic acid pinacol esters have been described, which typically involve the reaction

of a halogenated pyrazole with a diboron reagent in the presence of a palladium catalyst.[7]

A logical workflow for the synthesis and characterization of such a compound would follow the

general scheme below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b055030?utm_src=pdf-body
https://www.jocpr.com/articles/synthesis-and-biological-activity-of-4substituted24formyl3phenylpyrazole4phenyl-thiazole.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4766773/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4766773/
https://www.benchchem.com/product/b055030?utm_src=pdf-body
https://patents.google.com/patent/CN110698506A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b055030?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Characterization Biological Evaluation

Starting Materials
(e.g., Halogenated Phenylpyrazole,

Diboron Ester)

Palladium-Catalyzed
Cross-Coupling Reaction

Aqueous Workup
& Extraction

Purification
(e.g., Column Chromatography,

Recrystallization)

NMR Spectroscopy
(¹H, ¹³C, ¹¹B) Mass Spectrometry IR Spectroscopy Single-Crystal X-ray

Diffraction (if crystals form)

Biological Screening
(e.g., Enzyme Assays,

Cell-based Assays)

Click to download full resolution via product page

Caption: General workflow for synthesis, characterization, and evaluation.

Crystal Structure
A definitive crystal structure of (4-(1H-Pyrazol-1-yl)phenyl)boronic acid, including unit cell

dimensions, space group, and detailed bond lengths and angles, has not been found in the

searched literature. To perform a detailed structural analysis, a single-crystal X-ray diffraction

experiment would be required.
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The logical workflow for determining a crystal structure is outlined below.
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Caption: Workflow for crystal structure determination.

Conclusion
(4-(1H-Pyrazol-1-yl)phenyl)boronic acid is a compound of significant interest in synthetic and

medicinal chemistry. While its role as a synthetic building block is established, a

comprehensive understanding of its solid-state structure and specific biological mechanisms

awaits further experimental investigation. The workflows presented herein provide a roadmap

for future studies to elucidate these properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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